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Compound of Interest

Compound Name: Diethanolamine

Cat. No.: B148175

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diethanolamine (DEA), an organic compound with the formula HN(CH2CH20H)z, is a versatile
chemical intermediate extensively utilized in pharmaceutical synthesis.[1] Its bifunctional
nature, possessing both a secondary amine and two hydroxyl groups, allows it to act as a
nucleophile, a base, and a precursor for a wide range of molecular scaffolds.[1][2] This unique
reactivity makes DEA a valuable building block in the synthesis of various Active
Pharmaceutical Ingredients (APIs), including local anesthetics, antihistamines, and antiulcer
drugs.[3][4] Commercially, DEA is produced through the reaction of ethylene oxide with an
excess of ammonia.[2][5][6] This document provides detailed application notes and protocols
for the use of diethanolamine in key pharmaceutical syntheses.

Table 1: Physicochemical Properties of Diethanolamine
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Property Value

Molecular Formula CsH11NO:2

Molecular Weight 105.14 g/mol

Appearance Colorless viscous liquid or white solid
Boiling Point ~268-271°C

Melting Point ~28°C

Density ~1.09 g/cm?3

Solubility in Water Miscible

pH (1% solution) ~11.5

Source:[6]

Key Synthetic Applications and Signhaling Pathways

Diethanolamine's utility stems from its dual functionality, which allows for diverse
transformations into crucial pharmaceutical intermediates and final drug products.
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Caption: Key chemical properties of Diethanolamine and its resulting functions.
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DEA serves as a precursor for various heterocyclic compounds and as a reactant in
nucleophilic substitution reactions. Its ability to undergo dehydration and cyclization can yield
morpholine, another important intermediate.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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